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Topic: Optimizing drying times in alkyd paints using mixed manganese salts Role: Senior
Application Scientist (Coatings & Polymeric Materials) Audience: R&D Formulation Scientists

Executive Brief: The Cobalt-to-Manganese
Transition

Welcome to the technical support center. You are likely here because REACH regulations or
internal sustainability mandates are forcing a migration away from Cobalt carboxylates (the
industry standard "primary drier") toward Manganese (Mn) alternatives.

The Core Challenge: Manganese alone is a "lazy" catalyst compared to Cobalt. It exhibits a
longer induction period and, when overdosed to compensate, causes severe discoloration
(browning) due to the dark color of Mn(lll) species.

The Solution: "Mixed Manganese Salts" in modern formulation does not just mean mixing
anions (e.g., octoates vs. neodecanoates). It refers to Ligand-Accelerated Catalysis. By
complexing Manganese soaps with nitrogen-donor ligands (like 2,2'-bipyridine or MeTACN), we
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stabilize the Mn(Il)/Mn(l11) redox cycle, achieving drying speeds comparable to Cobalt without
the toxicity.

The Chemistry of Cure (Mechanistic Insight)

To troubleshoot, you must visualize the invisible. Alkyd curing is an autoxidation process.[1][2]
Manganese acts as a "Primary Drier" (Surface Drier), catalyzing the decomposition of
hydroperoxides (ROOH) into free radicals.

The Mn-Ligand Redox Cycle

Unlike Cobalt, Manganese has a high activation energy to split ROOH. Ligands reduce this
barrier.
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Figure 1: The Ligand-Accelerated Manganese Redox Cycle. The ligand stabilizes the Mn ion,
facilitating the rapid decomposition of hydroperoxides into crosslinking radicals.

Troubleshooting Guide (Q&A)
Issue 1: "My paint skins over rapidly but remains wet
underneath (Poor Through-Dry)."

User Scenario:l replaced Co (0.05%) with Mn (0.05%) and added bipyridine. The surface is dry
in 2 hours, but the film wrinkles and is soft after 24 hours.
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Root Cause: This is a classic "surface sealing" defect. High-activity Mn complexes are
extremely efficient at scavenging oxygen at the air-interface. They crosslink the surface so fast
that oxygen cannot diffuse into the bulk of the film.

Corrective Protocol:

e Reduce Primary Drier: Drop Mn metal content to 0.01% - 0.02% on resin solids. High-activity
Mn-ligand complexes are 5-10x more active than standard soaps [1].

» Boost Through Driers: You need "coordination driers" that crosslink via hydroxyl/carboxyl

groups rather than oxidation.
o Add Zirconium (Zr) at 0.1% - 0.3%.

o Add Strontium (Sr) if Zr is insufficient (Sr is a stronger through-drier but strictly regulated in

some regions).

e Check the Balance:

Recommended
Drier Type Metal Function Range (Metal % on

Resin Solids)
Primary Mn (mixed w/ Ligand) Surface Cure 0.005% - 0.02%
Secondary Zr (Zirconium) Through Cure 0.05% - 0.30%
Auxiliary Ca (Calcium) Pigment Wetting 0.10% - 0.20%

Issue 2: "The paint dries well initially, but after 4 weeks
of storage, it won't dry at all (Loss of Dry)."

User Scenario:We are using Carbon Black and Toluidine Red pigments. Stability tests show
drying time jumps from 4 hours (initial) to >24 hours (1 month).

Root Cause: Adsorption. High-surface-area pigments (especially Carbon Black) adsorb the
metal drier on their surface, rendering it catalytically inactive. The Mn is physically locked away

from the resin [2].
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Corrective Protocol:

e The "Sacrificial" Feeder: Add Calcium (Ca) drier during the grind phase (before adding the
Mn). The Ca will preferentially adsorb onto the pigment surface, satisfying the pigment's
active sites and leaving the Mn free in the binder.

e Order of Addition:
o Incorrect: Resin -> Pigment -> Mn -> Grind.
o Correct: Resin -> Pigment -> Ca Drier -> Grind -> Let down -> Mn Drier.

o Ligand Protection: Pre-complexed Mn driers (where the ligand is already bound to the metal,
e.g., Mn-MeTACN) are sterically bulkier and less prone to adsorption than simple Mn-soaps

3].

Issue 3: "My white enamel is turning yellow/brown."

User Scenario:To match the drying speed of Cobalt, | had to increase Manganese
concentration. Now the white paint looks beige.

Root Cause: Mn(lll) is intensely colored (brown). Standard Mn-soaps (ethylhexanoate) require
high loading (0.06%+) to match Cobalt, leading to visible discoloration.

Corrective Protocol: Switch to High-Efficiency Ligands. Do not use more metal; make the metal
you have work harder.

e By using 1,10-phenanthroline or MeTACN ligands, you can reduce Mn loading to 0.002% -
0.005% while maintaining drying speed.

o At these ultra-low levels, the brown contribution of Mn is invisible to the naked eye [4].

Experimental Protocol: Optimization of Mn-Ligand
Ratio

Objective: Determine the optimal stoichiometric ratio of Ligand (L) to Metal (M) to maximize
drying speed without inducing defects.
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Materials:

Alkyd Resin (Long oil or Medium oil)

Mn-2-Ethylhexanoate (commercial grade, e.g., 6% or 10% metal)

Ligand: 2,2'-bipyridine (bpy) dissolved in propylene glycol.

Substrate: Glass panels.

Workflow Visualization:
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Figure 2: Design of Experiment (DoE) for Stoichiometric Optimization.

Step-by-Step Procedure:
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e Preparation of Stock Solutions:
o Prepare a 10% solution of 2,2'-bipyridine in propylene glycol.
o Calculate the molar mass of Mn (54.94 g/mol ) and Bipyridine (156.18 g/mol ).

e Dosing:

[e]

Fix Mn concentration at 0.02% on resin solids for all samples.

o

Sample A: Mn only (Control).

[¢]

Sample B (1:1 Molar): Add Bipyridine such that moles(L) = moles(Mn).

[¢]

Sample C (1:2 Molar): Add Bipyridine such that moles(L) = 2 * moles(Mn).

[e]

Sample D (1:4 Molar): Add Bipyridine such that moles(L) = 4 * moles(Mn).

o Evaluation (The BK Recorder):

[¢]

Apply films to glass strips.

o

Run the BK Drying Recorder for 12 or 24 hours.

[e]

Phase 1 (Open Time): Needle tracks reflow.

o

Phase 2 (Dust Free): Needle cuts a track but film does not reflow.

[¢]

Phase 3 (Through Dry): Needle rides on surface (no cut).
e Analysis:

o Excess ligand often accelerates Phase 1 but may retard Phase 3 due to radical trapping.
Find the ratio where Phase 3 is achieved fastest.

References

e Van Gorkum, R., & Bouwman, E. (2005).[3] "The oxidative drying of alkyd paint catalysed by
metal complexes."[4] Coordination Chemistry Reviews, 249(17-18), 1709-1728.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://patents.google.com/patent/WO2014122433A1/en
https://www.paint.org/coatingstech-magazine/articles/expanded-applications-and-enhanced-durability-of-alkyd-coatings-using-high-performance-catalysts/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12669954?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

e Wicks, Z. W., Jones, F. N., Pappas, S. P., & Wicks, D. A. (2007). Organic Coatings: Science
and Technology. Wiley-Interscience. (Chapter on Drying Oils and Alkyd Resins).[1][2][3][4][5]

6718l

¢ Oyman, Z. O., et al. (2005).[3] "A promising environmentally friendly manganese-based
catalyst for alkyd emulsion coatings." Polymer, 46(6), 1731-1738.

¢ Borchers (Milliken). (2020). "High-Performance Catalysts for Alkyd Coatings."[4] Paint &
Coatings Industry Magazine.

e Soucek, M. D., et al. (2012). "Review of autoxidation and driers." Progress in Organic
Coatings, 73(4), 435-454.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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